chloro-N-(4-fluoro-3-nitrophenyl)methanesulfonamide

• Molecular Formula: C7H6ClFN2O4S
• Molecular Weight: 268.65 g/mol
• IUPAC Name: 1-chloro-N-(4-fluoro-3-nitrophenyl)methanesulfonamide
• InChI: InChI=1S/C7H6ClFN2O4S/c8-4-16(14,15)10-5-1-2-6(9)7(3-5)11(12)13/h1-3,10H,4H2
• InChI Key: IDNFGLHMIHKLSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NS(=O)(=O)CCl)[N+](=O)[O-])F

Description

Chloro-N-(4-fluoro-3-nitrophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C7H6ClFN2O4S and its molecular weight is 268.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

To a solution of 4-fluoro-3-nitroaniline (23.4 g, 0.15 mol) in anhydrous pyridine (120 mL) was added dropwise a solution of chloromethylsulfonyl chloride (22.35 g, 0.15 mol) at 0° C. under a nitrogen atmosphere. The mixture was then stirred at 0°-5° C. for 4 h and then the mixture was poured onto ice (1500 g) containing concentrated aqueous hydrochloric acid (300 mL). The mixture was filtered, and the residue was dissolved in methylene chloride (1200 mL). After drying (MgSO4) and concentration under reduced pressure, the crude product was dissolved in 1-chlorobutane:ether 9:1 v/v and passed through silica gel. The eluent was concentrated under reduced pressure to give the title compound of Step A.

Synthesis routes and methods II

Procedure details

20 g of 4-fluoro-3-nitroaniline (128 mmol) was dissolved in a mixture of 200 mL of dichloromethane and 40 mL of pyridine. To this solution was added 21 g (140 mmol) of chloromethylsulfonyl chloride dropwise at 20-30° C., followed by the addition of 3.21 g of dimethylaminopyridine. The solution was stirred for an additional 3 hours. The reaction mixture was transferred into a separatory funnel and washed sequentially with water (twice with 25 mL), 5% HCl (twice with 25 mL), and water (25 mL). The organic phase was separated, dried (MgSO4), filtered and concentrated under reduced pressure to yield 32 g (93%) of the title compound as a solid melting at 112-113° C.